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Compound of Interest

Compound Name: Glycerine oleate

Cat. No.: B1609191

Introduction to the Hydrophile-Lipophile Balance
(HLB) System

The Hydrophile-Lipophile Balance (HLB) system is a semi-empirical scale developed to aid
formulators in selecting appropriate surfactants or emulsifiers for their specific needs.[1] The
scale, typically ranging from 0 to 20, quantifies the degree to which a surfactant is hydrophilic
(water-loving) or lipophilic (oil-loving). This balance is critical in the formation and stabilization
of emulsions.[2]

e Low HLB Values (1-6): Indicate a greater lipophilic character. These surfactants are
preferentially soluble in oil and are effective at forming water-in-oil (W/O) emulsions.

e Mid-range HLB Values (7-9): Can act as wetting agents.

» High HLB Values (8-18): Indicate a greater hydrophilic character. These surfactants are more
soluble in water and are used to create oil-in-water (O/W) emulsions.[2]

Understanding the HLB value of a surfactant like glyceryl oleate is fundamental to predicting its
behavior at an oil-water interface and successfully designing stable and effective formulations
for pharmaceutical and cosmetic applications.
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Glyceryl Oleate: Physicochemical Properties and

HLB Value

Glyceryl oleate, also known as glyceryl monooleate, is the monoester of glycerin and oleic acid.

[3] It is a non-ionic surfactant and emollient derived from natural oils and fats, such as olive or

peanut oil.[4] Its amphiphilic nature, possessing both a hydrophilic glycerol "head" and a

lipophilic oleic acid "tail," allows it to reduce the interfacial tension between immiscible liquids.

[5]

Key Physicochemical Data

The essential properties of glyceryl oleate are summarized in the table below, which are critical

for its application in formulation science.

Property Value | Description Reference(s)

INCI Name Glyceryl Oleate [3]

Chemical Formula C21H4004 [6]

Molecular Weight 356.5 g/mol [6]
Pale yellow, soft solid.

Appearance Becomes liquid above 21°C [3]
(70°F).

B Soluble in oil; Insoluble in

Solubility [3]
water.

HLB Value ~3.5 (Typical range: 3-5) [31[7]

Saponification Value

160 - 180 mg KOH/g

[317]

Typical Use Level

0.5 - 3% (up to 6% in some

creams)

[2](3]

The HLB Value of Glyceryl Oleate

Glyceryl oleate has a well-established low HLB value, typically cited as 3.5.[3] This firmly

places it in the category of lipophilic surfactants, making it an ideal primary emulsifier for
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creating water-in-oil (W/O) emulsions.[3] Its molecular structure, dominated by the long oleic
acid chain, accounts for its preferential solubility in the oil phase.
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Figure 1: Position of Glyceryl Oleate on the HLB scale.

Role of Glyceryl Oleate in Formulations

The low HLB of glyceryl oleate dictates its primary functions in emulsion technology.

As a Primary W/O Emulsifier

Glyceryl oleate is highly effective at stabilizing systems where water droplets are dispersed
within a continuous oil phase. It orients itself at the interface, with its lipophilic tail anchored in
the oil and its hydrophilic head in the water droplet, creating a stable interfacial film that
prevents coalescence. This makes it a cornerstone ingredient for rich creams, ointments, and
makeup foundations.[8]

As a Co-emulsifier and Stabilizer in O/W Emulsions

While its HLB is too low to form a stable O/W emulsion on its own, glyceryl oleate is frequently
used as a co-emulsifier and stabilizer in these systems.[3] When paired with a high-HLB
primary emulsifier, glyceryl oleate incorporates into the interfacial layer around oil droplets. This
creates a more complex, condensed, and stable film, which enhances the overall stability of the
emulsion. It also contributes to the final product's texture and viscosity, acting as a thickener.[3]
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Formulation Goal
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Figure 2: Formulation logic for using Glyceryl Oleate.

In Pharmaceutical Drug Delivery

Glyceryl oleate is a key excipient in advanced drug delivery systems. Its ability to form lyotropic
liquid crystalline phases (e.g., cubic and hexagonal phases) in the presence of water is
leveraged to create nanostructured carriers like cubosomes.[6][9] These systems can
encapsulate both hydrophilic and lipophilic drugs, enhancing their solubility, protecting them
from degradation, and facilitating their absorption.[6] For instance, a formulation of the poorly
water-soluble drug cinnarizine using glyceryl monooleate increased its oral bioavailability from
6% (in an aqueous suspension) to 19%.[10]

Experimental Protocols
Calculation of HLB Value (Griffin's Method)
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For fatty acid esters of polyhydric alcohols like glyceryl oleate, the HLB can be calculated using
Griffin's equation if the saponification value of the ester and the acid number of the fatty acid
are known.[11][12]

Formula: HLB=20*(1-S/A)

Where:

e S = Saponification value of the ester

o A =Acid number of the fatty acid (for oleic acid, A= 198 mg KOH/q)
Methodology:

» Determine Saponification Value (S): Experimentally determine the saponification value of the
glyceryl oleate sample. A typical range is 160-180.[3]

« |dentify Acid Number (A): Obtain the acid number for oleic acid, which is the fatty acid
component. This is a known constant.

o Calculate HLB: Insert the values into the formula. Using the typical values for glyceryl oleate:
o LetS =170 (midpoint of the typical range)
o LetA=198
o HLB=20*(1-170/198) =20 * (1 -0.8586) =20 *0.1414 = 2.83

Note: This theoretical value is close to the empirically determined value of ~3.5. Discrepancies
arise because commercial glyceryl oleate is often a mixture of mono- and diglycerides, and the
experimental HLB is the most reliable measure.

Preparation and Characterization of a W/O Emulision

This protocol outlines the general steps for creating and evaluating a W/O emulsion stabilized

by glyceryl oleate.

Materials:
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Glyceryl Oleate

Oil Phase (e.g., Canola Qil, Mineral Qil)

Aqueous Phase (Deionized Water)

High-shear homogenizer

Protocol:

Preparation of Phases:

o Oil Phase: Dissolve the desired concentration of glyceryl oleate (e.g., 2-5% w/w) in the oil
phase. Heat gently to 60-70°C to ensure complete dissolution.[8]

o Agueous Phase: Heat the deionized water to the same temperature (60-70°C).[8]

o Emulsification: Slowly add the aqueous phase to the oil phase under continuous high-shear
mixing (e.g., 5,000-10,000 rpm) for 5-10 minutes. This forms a coarse emulsion.[8]

o Homogenization (Optional): For finer droplets and enhanced stability, process the coarse
emulsion through a high-pressure homogenizer.

o Cooling: Allow the emulsion to cool to room temperature with gentle stirring.
e Characterization:

o Droplet Size Analysis: Dilute the emulsion in the continuous oil phase and measure the
mean droplet size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).[8]

o Viscosity Measurement: Use a rotational rheometer to determine the emulsion's flow
behavior (e.g., shear-thinning).[8]

o Stability Assessment: Conduct accelerated stability testing by centrifuging the emulsion
(e.g., 3000 x g for 30 minutes) and measuring the volume of any separated phase
(creaming index).[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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